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Compound of Interest

Compound Name: 5-Amino-2-chlorobenzotrifluoride

Cat. No.: B120176 Get Quote

Essential Safety and Handling Guide for 5-Amino-2-
chlorobenzotrifluoride
This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling 5-Amino-2-chlorobenzotrifluoride. The following

procedures for personal protective equipment (PPE), handling, and disposal are designed to

ensure a safe laboratory environment.

Chemical Safety Profile:

5-Amino-2-chlorobenzotrifluoride is a chemical that is toxic if swallowed, inhaled, or

absorbed through the skin.[1][2][3] It can cause irritation to the eyes, skin, and respiratory tract.

[1] Long-term exposure may lead to bone and joint changes.[1]
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Property Value Source

Appearance Slight pink crystalline powder [1]

Molecular Formula C₇H₅ClF₃N [3]

Molecular Weight 195.57 g/mol [3]

Physical State Solid (at 20°C) [3]

Storage Temperature Refrigerated (0-10°C) [3]

Exposure Limit (as F) TWA: 2.5 mg/m³ [1]

DOT Hazard Class 6.1 (Toxic solid) [4]

UN Number UN2811 [4]

Packing Group III [4]

Personal Protective Equipment (PPE) Protocol
A comprehensive personal protective equipment (PPE) plan is mandatory when handling 5-
Amino-2-chlorobenzotrifluoride to minimize exposure risk.

1. Eye and Face Protection:

Wear appropriate protective eyeglasses or chemical safety goggles conforming to OSHA's

eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1][5]

A face shield may be necessary in situations with a higher risk of splashing.[6]

2. Skin Protection:

Gloves: Wear appropriate protective gloves to prevent skin exposure.[1][5] Inspect gloves for

any damage before use and remove them carefully to avoid skin contamination.[5]

Clothing: Wear appropriate protective clothing to prevent skin exposure, including long-

sleeved clothing and a chemical-resistant apron.[1][7] In situations with a higher risk of

exposure, impervious protective clothing and boots may be required.[6]
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3. Respiratory Protection:

A respiratory protection program that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2

requirements or European Standard EN 149 must be followed whenever workplace

conditions warrant respirator use.[1]

Use a vapor respirator or a full-face respirator if exposure limits are exceeded or if irritation is

experienced.[7][8]

Handling and Disposal Plan
Operational Protocol for Handling:

Ventilation: Always use this chemical in a well-ventilated area, such as a chemical fume

hood, to keep airborne concentrations low.[1][2][6]

Avoid Contact: Take measures to avoid contact with skin, eyes, and clothing.[6] Do not

breathe dust.[3]

Hygiene: Do not eat, drink, or smoke when using this product.[2][3][9] Wash hands and face

thoroughly after handling.[6][9]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances.[1][2][3][6][9] The recommended storage temperature is refrigerated

(0-10°C).[3] Store locked up.[2][3][9]

Emergency Equipment: Ensure that an eyewash station and a safety shower are readily

accessible and close to the workstation.[1][5][6]

Disposal Protocol:

Waste Characterization: It is the responsibility of the waste generator to comply with all

federal, state, and local regulations for hazardous waste disposal.[6]

Chemical Disposal: The material may be dissolved or mixed with a combustible solvent and

burned in a chemical incinerator equipped with an afterburner and scrubber system.[6] Do

not allow the product to enter drains, waterways, or the soil.[6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pim-resources.coleparmer.com/sds/93229.pdf
https://www.spectrumchemical.com/media/sds/A1476_AGHS.pdf
https://www.chemicalbook.com/msds/2-amino-5-chlorobenzotrifluoride.pdf
https://pim-resources.coleparmer.com/sds/93229.pdf
https://www.tcichemicals.com/US/en/p/C0922
https://www.spectrumchemical.com/media/sds/TCI-C0922.pdf
https://www.spectrumchemical.com/media/sds/TCI-C0922.pdf
https://www.tcichemicals.com/JP/en/p/C0922
https://www.tcichemicals.com/US/en/p/C0922
https://www.tcichemicals.com/JP/en/p/C0922
https://www.fishersci.com/store/msds?partNumber=AC103371000&countryCode=US&language=en
https://www.spectrumchemical.com/media/sds/TCI-C0922.pdf
https://www.fishersci.com/store/msds?partNumber=AC103371000&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/93229.pdf
https://www.tcichemicals.com/US/en/p/C0922
https://www.tcichemicals.com/JP/en/p/C0922
https://www.spectrumchemical.com/media/sds/TCI-C0922.pdf
https://www.fishersci.com/store/msds?partNumber=AC103371000&countryCode=US&language=en
https://www.tcichemicals.com/JP/en/p/C0922
https://www.tcichemicals.com/US/en/p/C0922
https://www.tcichemicals.com/JP/en/p/C0922
https://www.fishersci.com/store/msds?partNumber=AC103371000&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/93229.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.spectrumchemical.com/media/sds/TCI-C0922.pdf
https://www.spectrumchemical.com/media/sds/TCI-C0922.pdf
https://www.spectrumchemical.com/media/sds/TCI-C0922.pdf
https://www.spectrumchemical.com/media/sds/TCI-C0922.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120176?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Container Disposal: Dispose of the container as unused product.[6] Do not reuse empty

containers.[6] Containers can be triple-rinsed (or equivalent) and offered for recycling or

reconditioning.[8]
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Workflow for Safe Handling of 5-Amino-2-chlorobenzotrifluoride
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Caption: Workflow for the safe handling of 5-Amino-2-chlorobenzotrifluoride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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